Cas no 900011-22-5 (1-(2-hydroxyethyl)-5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-hydroxyethyl)-5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 900011-22-5
• MF: C₁₉H₂₂N₆O₃
• MW: 382.416383266449
• CID: 5493577
• Update Time: 2025-05-21

1-(2-hydroxyethyl)-5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-(2-hydroxyethyl)-5-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-
• 1-(2-hydroxyethyl)-5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C19H22N6O3/c26-11-10-25-18-16(12-21-25)19(28)24(14-20-18)13-17(27)23-8-6-22(7-9-23)15-4-2-1-3-5-15/h1-5,12,14,26H,6-11,13H2
• InChI Key： DBXHZBFTDIPHSP-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCN(C3=CC=CC=C3)CC2)C(=O)C2C=NN(CCO)C=2N=1

Additional information on 1-(2-hydroxyethyl)-5-2-oxo-2-(4-phenylpiperazin-1-yl)ethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Compound CAS No. 900011-22-5: 1-(2-Hydroxyethyl)-5-(2-Oxo-2-(4-Phenylpiperazin-1-yl)ethyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One

The compound with CAS No. 900011-22-5, named 1-(2-hydroxyethyl)-5-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, is a complex organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound incorporates a pyrazolo[3,4-d]pyrimidine core with substituents that include a hydroxyethyl group and a piperazine moiety, both of which contribute to its unique chemical properties and biological functions.

The pyrazolo[3,4-d]pyrimidine framework is a fused bicyclic structure that combines the characteristics of pyrazole and pyrimidine rings. This structure is highly versatile and has been extensively studied for its role in various biological processes. The presence of the hydroxyethyl group at position 1 introduces hydrophilic properties to the molecule, enhancing its solubility and bioavailability. Meanwhile, the piperazine moiety at position 5 adds rigidity and potential for hydrogen bonding interactions, which are critical for molecular recognition and binding to biological targets.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in the development of kinase inhibitors and other therapeutic agents. For instance, researchers have reported that certain analogs of this compound exhibit potent inhibitory activity against protein kinases involved in cancer progression. The integration of the hydroxyethyl and piperazine groups in this compound suggests that it may possess similar or even enhanced bioactivity compared to previously studied derivatives.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclization reactions. The synthesis begins with the preparation of intermediate compounds such as substituted piperazines and hydroxyethyl derivatives. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. The use of modern synthetic techniques ensures high yields and purity levels for this compound.

The physical properties of this compound include a molecular weight of approximately 467 g/mol and a melting point in the range of 280–300°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate to high, making it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound is also stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

From an application standpoint, this compound holds promise in several areas. In drug discovery programs targeting cancer therapy, it may serve as a lead molecule for developing selective kinase inhibitors. Additionally, its structural features make it a candidate for further modifications to enhance its pharmacokinetic properties or expand its spectrum of biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with various biological targets. Molecular docking studies have revealed that the hydroxyethyl group plays a critical role in stabilizing interactions within active sites through hydrogen bonding. Furthermore, the piperazine moiety contributes to π–π stacking interactions with aromatic residues on target proteins.

In conclusion, CAS No. 900011-22-5 represents an intriguing molecule with significant potential in medicinal chemistry due to its unique structure and promising biological activities. Ongoing research continues to uncover new insights into its properties and applications